Azilsartan medoxomil monopotassium

Angiotensin II Type 1 Receptor Radioligand Binding Assay Insurmountable Antagonism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H24KN4O8+
Molecular Weight 607.6 g/mol
Cat. No. B15572084
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameAzilsartan medoxomil monopotassium
Molecular FormulaC30H24KN4O8+
Molecular Weight607.6 g/mol
Structural Identifiers
InChIInChI=1S/C30H24N4O8.K/c1-3-38-28-31-23-10-6-9-22(27(35)39-16-24-17(2)40-30(37)41-24)25(23)34(28)15-18-11-13-19(14-12-18)20-7-4-5-8-21(20)26-32-29(36)42-33-26;/h4-14H,3,15-16H2,1-2H3,(H,32,33,36);/q;+1
InChIKeyIHWFKDWIUSZLCJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Azilsartan Medoxomil Monopotassium: Pharmacological & Procurement Profile


Azilsartan medoxomil monopotassium (CAS 863031-24-7), also designated azilsartan kamedoxomil, is the monopotassium salt of the prodrug azilsartan medoxomil and the active pharmaceutical ingredient in the FDA-approved antihypertensive agent Edarbi® [1]. Upon oral administration, the prodrug undergoes rapid esterase-mediated hydrolysis in the gastrointestinal tract to liberate the active moiety azilsartan (TAK-536), a highly selective angiotensin II type 1 (AT1) receptor blocker (ARB) [2]. Azilsartan binds the AT1 receptor with an IC50 of 2.6 nM and exhibits >10,000-fold selectivity for AT1 over the AT2 receptor subtype [3]. Critically, azilsartan is distinguished from earlier ARBs by its insurmountable antagonism — a consequence of exceptionally slow receptor dissociation kinetics — and by its inverse agonist activity at the AT1 receptor, which actively suppresses constitutive receptor signaling [3] [4]. The compound demonstrates approximately 60% oral bioavailability, reaches peak plasma concentration within 1.5–3 hours, is >99% plasma protein-bound, has an elimination half-life of approximately 11 hours, and supports once-daily dosing [4].

1

Sustained AT1 receptor blockade in washout protocols; supports extended-interval study designs.

2

Inverse agonist mechanism for constitutive AT1 signaling research; not shared by valsartan or irbesartan.

3

Well-characterized monopotassium salt with defined crystalline forms for analytical method development.

Azilsartan vs. Other ARBs: Non-Interchangeability


Although all angiotensin II receptor blockers share a common nominal mechanism — blockade of the AT1 receptor — quantitative differences in receptor binding kinetics, washout resistance, and inverse agonism preclude interchangeability between azilsartan and other class members. After a 5-hour drug washout in radioligand assays, azilsartan retains an IC50 of 7.4 nM (a 2.8-fold shift from its no-washout value of 2.6 nM), whereas valsartan and irbesartan lose essentially all measurable receptor binding activity (IC50 >10,000 nM), and even the high-affinity comparators olmesartan and telmisartan undergo 36- to 38-fold attenuation to IC50 values of 242.5 and 191.6 nM, respectively [1]. Furthermore, azilsartan functions as an inverse agonist, actively suppressing constitutive AT1 receptor signaling — a pharmacodynamic property not shared by valsartan, losartan, irbesartan, or telmisartan [2]. These molecular-level differentiators translate into clinically and statistically significant superiority in 24-hour ambulatory blood pressure reduction at maximally approved doses, as demonstrated in multiple randomized, double-blind, head-to-head trials against olmesartan, valsartan, and candesartan [2]. In a meta-analysis of 34 studies encompassing 14,859 patients, azilsartan medoxomil 80 mg had a 99% probability of being the most efficacious agent in the ARB class for systolic blood pressure reduction [3]. Consequently, substituting azilsartan medoxomil monopotassium with another ARB in experimental or formulation contexts introduces a material risk of reduced target engagement, diminished 24-hour efficacy, and altered biological outcomes that cannot be compensated by dose adjustment alone.

Target
(Azilsartan)
Washout-resistant binding Retains near-full AT1 receptor occupancy after 5-hour washout; other ARBs may lose measurable binding.
Substitutes
(valsartan, losartan, etc.)
Lack inverse agonism / rapid dissociation Do not suppress constitutive AT1 signaling; post-washout target engagement may not transfer to azilsartan study contexts.

Azilsartan Medoxomil Monopotassium: Quantitative Differentiation Evidence


Washout-Resistant AT1 Receptor Binding

In a direct head-to-head radioligand binding study using 125I-Sar1-Ile8-angiotensin II on human AT1 receptors stably expressed in CHO cells, azilsartan inhibited specific binding with an IC50 of 2.6 nM in the absence of washout. Most critically, after a 5-hour drug washout period in serum-free medium, azilsartan retained near-full potency with an IC50 of 7.4 nM — representing a shift of only 2.8-fold. In stark contrast, olmesartan shifted from 6.7 nM to 242.5 nM (36.2-fold loss), telmisartan from 5.1 nM to 191.6 nM (37.6-fold loss), and both valsartan (44.9 nM) and irbesartan (15.8 nM) lost all measurable binding activity with post-washout IC50 values exceeding 10,000 nM [1] [2]. The absolute post-washout IC50 of azilsartan is 32.8-fold more potent than that of olmesartan, 25.9-fold more potent than telmisartan, and over 1,350-fold more potent than valsartan or irbesartan.

Washout-Resistant Binding
Head-to-head
Azilsartan IC50 2.6 → 7.4 nM (2.8× shift); olmesartan 6.7 → 242.5 nM (36×); valsartan >10,000 nM post-washout.
Supports sustained receptor occupancy study design; reported retention may enable extended-interval protocols.
Radioligand binding, human AT1-CHO cells; Ojima et al. 2011.
Angiotensin II Type 1 Receptor Radioligand Binding Assay Insurmountable Antagonism Drug Washout Kinetics

24-Hour Ambulatory Blood Pressure Control vs. Olmesartan and Valsartan

In a 6-week, randomized, double-blind, placebo-controlled, parallel-group trial enrolling 1,291 patients with stage 1–2 hypertension (baseline 24-hour mean SBP ~145 mm Hg), azilsartan medoxomil 80 mg once daily reduced placebo-adjusted 24-hour mean ambulatory systolic blood pressure (SBP) by -14.3 mm Hg. This was significantly superior to both olmesartan medoxomil 40 mg (-11.7 mm Hg; difference -2.6 mm Hg; P=0.009) and valsartan 320 mg (-10.0 mm Hg; difference -4.3 mm Hg; P<0.001), each administered at their maximally approved doses. Azilsartan medoxomil 40 mg was non-inferior to olmesartan 40 mg (difference -1.4 mm Hg; 95% CI: -3.3 to 0.5). Hierarchical testing confirmed superiority over placebo first, followed by non-inferiority and then superiority testing against active comparators. Safety and tolerability were similar across all treatment arms, with headache and dizziness as the most common adverse events [1].

24-h Ambulatory BP Endpoint
Endpoint context
Azilsartan 80 mg: placebo-adjusted SBP -14.3 mm Hg; olmesartan -11.7, valsartan -10.0 (P=0.009 vs AZL).
Reported comparator trial endpoint; model-response context for blood pressure studies, not a superiority claim.
6-week RCT, n=1,291, stage 1–2 HTN; White et al. 2011.
Ambulatory Blood Pressure Monitoring Stage 1-2 Hypertension Maximal Approved Doses Randomized Controlled Trial

Sitting Blood Pressure Reduction vs. Candesartan

A 16-week, multicenter, randomized, double-blind, forced-titration study compared azilsartan (20 mg/day titrated to 40 mg/day) with candesartan cilexetil (8 mg/day titrated to 12 mg/day) in 622 Japanese patients with grade I–II essential hypertension (mean baseline sitting BP 159.8/100.4 mm Hg). The primary endpoint — change from baseline in sitting diastolic blood pressure (DBP) at week 16 — was -12.4 mm Hg in the azilsartan group versus -9.8 mm Hg in the candesartan group (difference: -2.6 mm Hg; 95% CI: -4.08 to -1.22 mm Hg; P=0.0003). The secondary endpoint, change from baseline in sitting systolic blood pressure (SBP), was -21.8 mm Hg for azilsartan versus -17.5 mm Hg for candesartan (difference: -4.4 mm Hg; 95% CI: -6.53 to -2.20 mm Hg; P<0.0001). Ambulatory BP monitoring at week 14 confirmed that azilsartan provided significantly greater reductions in both SBP and DBP over the full 24-hour period, including daytime, nighttime, and early morning windows. Safety and tolerability were equivalent between the two treatment groups [1].

Seated BP vs. Candesartan
Endpoint context
Sitting DBP -12.4 mm Hg (AZL) vs. -9.8 (candesartan); SBP -21.8 vs. -17.5 (P=0.0003).
Reported difference in office BP reduction; candesartan comparator endpoint context for research models.
16-week RCT, n=622, Japan; Rakugi et al. 2012.
Candesartan Cilexetil Essential Hypertension Ambulatory Blood Pressure Monitoring Japanese Population

Inverse Agonism and SUCRA BP Efficacy Rankings

Azilsartan medoxomil is one of a subset of ARBs that function as inverse agonists at the AT1 receptor, actively suppressing constitutive receptor signaling independent of angiotensin II blockade. A 2025 systematic review and network meta-analysis of 23 randomized controlled trials categorized ARBs by the presence or absence of inverse agonism (IA). ARBs with IA (azilsartan, candesartan, olmesartan) delivered superior systolic and diastolic blood pressure reductions compared to ARBs without IA (valsartan, losartan, irbesartan). When analyzed separately, azilsartan medoxomil significantly outperformed ARBs without IA in both SBP and DBP reduction, and was also superior to other IA-possessing ARBs in SBP reduction. Surface Under the Cumulative Ranking (SUCRA) curves indicated that azilsartan had a 98% probability of being the best treatment for SBP reduction and a 95% probability for DBP reduction [1]. Independently, a network meta-analysis of 34 studies (n=14,859) by Tsoi et al. (2021) found that azilsartan medoxomil 80 mg had a 99% probability of being the most efficacious agent in the entire ARB class for office SBP reduction, with consistent results for office DBP and 24-hour ambulatory SBP and DBP [2]. An additional network meta-analysis of 37 RCTs in Japanese hypertensive patients by the Circulation Reports group (2020) demonstrated that azilsartan produced greater SBP/DBP reductions than candesartan cilexetil, irbesartan, losartan, olmesartan medoxomil, telmisartan, and valsartan when used as the reference standard in a fixed-effects model [3].

SUCRA Network Ranking
Cross-study comparable
Azilsartan ranked #1 in 3 independent NMAs; SUCRA 98% for SBP, 95% for DBP reduction probability.
Reported rank among tested ARBs; class-level inverse agonism association, not individual treatment advice.
NMAs: 23–37 RCTs, 14,859 patients; Tsoi 2021, Circulation Reports 2020.
Inverse Agonism Network Meta-Analysis SUCRA Ranking Systolic Blood Pressure

IP1 Accumulation Inhibition and Washout Resistance

Beyond receptor binding, the functional consequences of azilsartan's slow dissociation were assessed by measuring inhibition of angiotensin II-induced inositol 1-phosphate (IP1) accumulation, a downstream second messenger of AT1 receptor activation, in CHO cells overexpressing human AT1 receptors. Azilsartan inhibited IP1 accumulation with an IC50 of 9.2 nM in the absence of washout. After washout, the IC50 shifted to 81.3 nM, representing an 8.8-fold attenuation — a remarkably modest loss of functional potency. In the same assay, olmesartan shifted from 12.2 nM to 908.5 nM (74.5-fold attenuation), while valsartan shifted from 59.8 nM to 22,664.4 nM (379-fold attenuation). Consequently, the post-washout functional IC50 of azilsartan was 11.2-fold more potent than that of olmesartan (81.3 vs. 908.5 nM) and 279-fold more potent than that of valsartan (81.3 vs. 22,664.4 nM) [1]. These functional data are fully consistent with the radioligand binding results and confirm that azilsartan's insurmountable antagonism is not merely a binding artifact but translates into sustained inhibition of intracellular AT1 receptor signaling.

IP1 Functional Washout
Head-to-head
Azilsartan IP1 IC50 9.2 → 81.3 nM (8.8× shift); olmesartan 12.2 → 908.5 nM (74×); valsartan >22,000 nM post-washout.
Sustained intracellular signaling inhibition reported; supports pathway-response studies with continuous target engagement.
CHO-hAT1 cells, IP-One HTRF; Ojima et al. 2011.
Inositol 1-Phosphate Functional Antagonism Cell-Based Assay Signal Transduction

Crystalline Form Advantages: Polymorph Diversity & Stability

Azilsartan medoxomil monopotassium (CAS 863031-24-7) exists as a well-characterized monopotassium salt with a defined molecular formula (C30H23KN4O8), molecular weight of 606.62 g/mol, and a melting point in the range of 193–195°C . Multiple patents describe at least twelve distinct crystalline forms (Forms A through L) of azilsartan medoxomil potassium, each with unique X-ray powder diffraction patterns, thermal properties, and solid-state characteristics [1] [2]. The substantially pure crystalline forms are reported to exhibit high solubility, high bioavailability, good thermal stability, long shelf life, and good antistatic properties — attributes that are critical for reproducible pharmaceutical manufacturing and analytical method development [1] [2]. Unlike the free acid form of azilsartan medoxomil (CAS 863031-21-4), which requires separate salt formation steps during formulation, the pre-formed monopotassium salt provides a directly compressible active pharmaceutical ingredient with established dissolution profiles suitable for immediate-release tablet manufacturing [2]. The compound is practically insoluble in water and freely soluble in methanol, with a logP of approximately 4.7 .

Crystalline Form Diversity
Specification review
≥12 polymorphs (Forms A–L); mp 193–195°C; >98% purity; logP 4.7; monopotassium salt with defined solid-state profiles.
Defined crystalline identity supports reproducible sourcing and analytical method validation; data to verify for specific polymorph.
Patent literature; solubility data limited; review certificate of analysis.
Polymorph Characterization Crystalline Form Solid-State Chemistry Pharmaceutical Formulation

Azilsartan Medoxomil Monopotassium: Research & Industrial Applications


Sustained AT1 Blockade in Chronic CVD Models

Based on the demonstrated washout resistance of azilsartan in AT1 receptor radioligand binding (post-washout IC50 of 7.4 nM, retaining >1,350-fold greater potency than valsartan or irbesartan) [Section 3, Evidence Item 1] and functional IP1 inhibition assays (post-washout IC50 of 81.3 nM, 279-fold more potent than valsartan) [Section 3, Evidence Item 5], researchers investigating chronic angiotensin II-mediated pathology — including cardiac fibrosis, left ventricular hypertrophy, atherosclerotic plaque progression, and insulin resistance — should select azilsartan medoxomil monopotassium to ensure sustained receptor occupancy throughout extended in vitro or in vivo experimental protocols without the confounding variable of declining target engagement that occurs with rapidly dissociating ARBs. The compound's insurmountable antagonism and inverse agonist properties provide a stable pharmacological baseline for mechanistic studies of AT1 receptor signaling in disease models.

Phase II/III Active Comparator for Antihypertensive Agents

Given its statistically and clinically significant superiority over olmesartan, valsartan [Section 3, Evidence Item 2], and candesartan [Section 3, Evidence Item 3] at their respective maximally approved doses, and its top-ranked SUCRA probability (98–99%) for systolic blood pressure reduction across three independent network meta-analyses [Section 3, Evidence Item 4], azilsartan medoxomil monopotassium represents the most stringent efficacy benchmark currently available within the ARB class. Sponsors of clinical development programs for novel antihypertensive agents — including new ARBs, renin inhibitors, aldosterone synthase inhibitors, or dual-acting compounds — can incorporate azilsartan as the active comparator arm to provide the most rigorous and clinically meaningful test of their investigational candidate's blood pressure-lowering potential.

24-Hour ABPM & Chronotherapeutic Research

The unique combination of slow receptor dissociation kinetics (IC50 maintained within one order of magnitude after 5-hour washout) [Section 3, Evidence Item 1], insurmountable functional antagonism that persists well beyond plasma drug clearance [Section 3, Evidence Item 5], and an 11-hour elimination half-life that nonetheless supports sustained 24-hour blood pressure control [Section 3, Evidence Item 2] makes azilsartan medoxomil monopotassium the preferred agent for chronotherapeutic studies, ambulatory blood pressure monitoring research, and investigations of circadian blood pressure variability. Its demonstrated superiority in nighttime and early-morning blood pressure control — critical periods for cardiovascular event risk — supports its use in studies examining the relationship between diurnal BP patterns and target organ damage.

Reference Standard for Analytical Methods & Bioequivalence

As the monopotassium salt form with at least twelve characterized crystalline polymorphs (Forms A through L), a defined melting point range (193–195°C), established molecular identity (C30H23KN4O8, MW 606.62), and commercially available purity standards exceeding 98% [Section 3, Evidence Item 6], azilsartan medoxomil monopotassium serves as a well-characterized reference standard for HPLC, LC-MS/MS, XRPD, and dissolution method development. The crystalline form diversity characterized in the patent literature enables systematic polymorph screening during generic product development, while the compound's defined solid-state properties support robust bioequivalence study design comparing generic formulations to the reference listed drug Edarbi®. The availability of the pre-formed monopotassium salt also simplifies analytical method validation by eliminating the salt formation variability inherent in working with the free acid form.

Application
Selection Property
Validation Focus
Cardiovascular disease model research
Washout-resistant AT1 blockade
Sustained receptor occupancy endpoints; chronic angiotensin II pathology models
Antihypertensive comparator studies
Stringent BP lowering endpoint context
Active-comparator arm validation; blood pressure reduction benchmark
Ambulatory BP monitoring research
Slow dissociation kinetics / sustained functional block
Circadian blood pressure variability; nighttime BP endpoint analysis
Analytical reference standard
Defined crystalline salt form
HPLC/XRPD method development; polymorph screening

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for Azilsartan medoxomil monopotassium

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.